![molecular formula C17H20N2OS B1274777 2-amino-6-ethyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide CAS No. 590353-68-7](/img/structure/B1274777.png)
2-amino-6-ethyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
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Overview
Description
“2-amino-6-ethyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” is a chemical compound that has been studied for its potential applications in various fields . It is a derivative of 4,5,6,7-tetrahydrobenzo[b]thiophene .
Synthesis Analysis
The synthesis of this compound involves the reaction of 2-amino-6-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene derivatives with active carbonyl compounds . The starting materials 2-amino-6-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid ethyl ester and 2-amino-6-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile were used in the synthesis .Molecular Structure Analysis
The molecular structure of this compound includes a benzothiophene ring, which is a bicyclic compound consisting of a benzene ring fused to a thiophene ring . The molecular weight of the compound is 300.42 g/mol .Chemical Reactions Analysis
The compound has been involved in reactions with active carbonyl compounds during its synthesis . Further details about its reactivity in other chemical reactions are not available in the retrieved sources.Physical And Chemical Properties Analysis
The compound has a molecular weight of 300.42 g/mol . Other physical and chemical properties such as melting point, boiling point, and solubility are not specified in the retrieved sources.Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics research, where it may serve as a reagent or a building block in the synthesis of peptides or small molecules used in the study of proteins. Its molecular structure allows for potential interactions with various protein targets, which can be useful in identifying protein functions and interactions .
Antimicrobial Activity
Research indicates that derivatives of thiophene, which is part of the compound’s structure, have shown inhibitory effects against a range of organisms. This suggests that 2-amino-6-ethyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide could be explored for its antimicrobial properties, particularly against bacteria such as B. subtilis, E. coli, P. vulgaris, and S. aureus .
Anti-inflammatory Applications
Thiophene derivatives have been reported to possess anti-inflammatory properties. As such, this compound may have potential use in the development of new anti-inflammatory agents, which could lead to novel treatments for inflammatory diseases .
Cancer Research
The thiophene moiety is a common feature in many anticancer agents. Given this compound’s structure, it could be investigated for its efficacy in cancer treatment, particularly in the synthesis of new chemotherapeutic agents .
Enzyme Inhibition
In the context of colorectal cancer, certain tetrahydrobenzo[b]thiophene derivatives have been evaluated as inhibitors of enzymes like PDK1 and LDHA. These enzymes are involved in cancer cell metabolism, and their inhibition can be a strategy for cancer therapy. Therefore, this compound could be a candidate for further study as an enzyme inhibitor .
Antioxidant Properties
Compounds containing the thiophene ring have shown antioxidant activities. This suggests that 2-amino-6-ethyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide could be researched for its potential as an antioxidant, which is valuable in preventing oxidative stress-related diseases .
Material Science
Thiophene and its derivatives are also of interest in material science due to their electronic properties. They can be used in the development of organic semiconductors, conducting polymers, and other materials with unique electronic characteristics .
Environmental Applications
While specific environmental applications for this compound are not directly cited, the broader class of thiophene derivatives has been used in the development of insecticides and metal complexing agents. This suggests potential environmental applications in pest control and remediation processes .
Mechanism of Action
Target of Action
Similar compounds have been studied for their potential in proteomics research , suggesting that this compound may also interact with proteins or enzymes in the body.
Biochemical Pathways
Similar compounds have been shown to have potential effects on various biochemical pathways, including those involved in cancer cell proliferation .
Pharmacokinetics
Similar compounds have been shown to have desirable drug-likeness and oral bioavailability characteristics .
Result of Action
Similar compounds have been shown to exhibit significant cytotoxic activities , suggesting that this compound may also have potential anticancer effects.
properties
IUPAC Name |
2-amino-6-ethyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2OS/c1-2-11-8-9-13-14(10-11)21-16(18)15(13)17(20)19-12-6-4-3-5-7-12/h3-7,11H,2,8-10,18H2,1H3,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYTKNGUGMPXJMR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC2=C(C1)SC(=C2C(=O)NC3=CC=CC=C3)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501145993 |
Source
|
Record name | 2-Amino-6-ethyl-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501145993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
590353-68-7 |
Source
|
Record name | 2-Amino-6-ethyl-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=590353-68-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-6-ethyl-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501145993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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